Cas no 35150-07-3 (tert-butyl (2S)-2-carbamoylpyrrolidine-1-carboxylate)

• Product Name: tert-butyl (2S)-2-carbamoylpyrrolidine-1-carboxylate
• CAS No: 35150-07-3
• MF: C₁₀H₁₈N₂O₃
• MW: 214.261522769928
• MDL: MFCD00190827
• CID: 54377
• PubChem ID: 24884509
• Update Time: 2025-06-08

tert-butyl (2S)-2-carbamoylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (R)-tert-Butyl 2-carbamoylpyrrolidine-1-carboxylate
• tert-Butyl (2R)-2-carbamoylpyrrolidine-1-carboxylate
• 1-Boc-L-prolinamide
• N-(tert-Butoxycarbonyl)-L-prolinamide
• (S)-N-BOC-Pyrrolidine-2-carboxamide
• Boc-L-prolineamide
• BOC-PRO-NH2
• D-1-N-Boc-Prolinamide
• DL-1-BOC-PROLINAMIDE
• (S)-2-(Aminocarbonyl)-1-pyrrolidinecarboxylic acid
• (S)-2-Carbamoyl-1-pyrrolidinecarboxylic Acid tert-Butyl Ester
• 1,1-dimethylethyl ester
• Boc-
• Boc-D-Prolinamide
• BOC-D-PROLINEAMIDE
• BOC-L-PRO-NH2
• Boc-proline amide
• L-1-N-Boc-Prolidinamide
• N-Boc-L-prolinamide
• N-Boc-L-proline amide
• N-tert-butyloxycarbonyl-L-proline amide
• tert-Butyl (S)-2-Carbamoyl-1-pyrrolidinecarboxylate
• tert-butyl (2S)-2-carbamoylpyrrolidine-1-carboxylate
• L-1-N-Boc-prolinamide
• N-(tert-Butoxycarbonyl)proline amide
• Q-102177
• AKOS015841248
• SCHEMBL240483
• AC-145
• PITJAAIPVBVRAO-ZETCQYMHSA-N
• B3756
• (S)-2-CARBAMOYL-PYRROLIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• (s)-tert-butyl 2-carbamoylpyrrolidine-1-carboxylate
• MFCD00190827
• AKOS025395647
• AM20090552
• tert-Butyloxycarbonyl-L-prolinamid
• B56853
• tert-Butyl (S)-2-carbamoylpyrrolidine-1-carboxylate
• AS-18876
• boc-l-proline amide
• CS-D1508
• 35150-07-3
• 1-(tert-Butoxycarbonyl)pyrrolidine-2-carboximidic acid
• n-tert-butoxycarbonyl-l-proline amide
• DTXSID60956599
• (l)-1-n-boc-prolidinamide
• (l)-1-n-boc-prolinamide
• 1-Boc-L-prolinamide, 97%
• 1-Boc-L-prolinamide,97%
• CHEMBL5306371

• MDL： MFCD00190827
• Inchi： 1S/C10H18N2O3/c1-10(2,3)15-9(14)12-6-4-5-7(12)8(11)13/h7H,4-6H2,1-3H3,(H2,11,13)/t7-/m0/s1
• InChI Key： PITJAAIPVBVRAO-ZETCQYMHSA-N
• SMILES： O(C(C)(C)C)C(N1CCC[C@H]1C(N)=O)=O

Computed Properties

• Exact Mass: 214.13200
• Monoisotopic Mass: 214.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Density: 1.1550
• Melting Point: 104-108 °C
• Boiling Point: 370.1 °C at 760mmHg
• Flash Point: 177.6℃
• Refractive Index: 1.504
• PSA: 72.63000
• LogP: 1.50940
• Specific Rotation: -40° ~ -48° (c=2% in EtOH)

tert-butyl (2S)-2-carbamoylpyrrolidine-1-carboxylate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264; P270; P301+P312; P330; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 22
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on tert-butyl (2S)-2-carbamoylpyrrolidine-1-carboxylate

Introduction to Tert-butyl (2S)-2-carbamoylpyrrolidine-1-carboxylate (CAS No. 35150-07-3)

Tert-butyl (2S)-2-carbamoylpyrrolidine-1-carboxylate, a compound with the chemical identifier CAS No. 35150-07-3, is a specialized molecule that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to the class of pyrrolidine derivatives, which are known for their diverse biological activities and potential applications in medicinal chemistry. The unique structural features of this molecule, particularly the presence of a carbamoyl group and a stereogenic center at the 2-position, contribute to its intriguing pharmacological properties.

The synthesis and characterization of Tert-butyl (2S)-2-carbamoylpyrrolidine-1-carboxylate involve meticulous chemical processes that ensure high purity and yield. The tert-butyl moiety enhances the stability of the molecule, making it suitable for various chemical transformations. Additionally, the (2S) configuration of the stereogenic center plays a crucial role in determining its biological activity, as stereochemistry is a critical factor in drug design and efficacy.

In recent years, there has been growing interest in pyrrolidine derivatives due to their potential as pharmacological agents. These compounds have shown promise in various therapeutic areas, including central nervous system disorders, inflammation, and metabolic diseases. The carbamoyl group in Tert-butyl (2S)-2-carbamoylpyrrolidine-1-carboxylate is particularly noteworthy, as it can participate in hydrogen bonding interactions with biological targets, thereby modulating their activity.

One of the most exciting aspects of this compound is its application in the development of novel drugs. Researchers have been exploring its potential as a lead compound for further optimization. By leveraging computational modeling and high-throughput screening techniques, scientists have been able to identify derivatives with enhanced potency and selectivity. This approach aligns with the broader trend in drug discovery towards more targeted and personalized therapies.

The stereochemistry of Tert-butyl (2S)-2-carbamoylpyrrolidine-1-carboxylate is another area of intense study. The (2S) configuration has been found to be crucial for its biological activity, as demonstrated by several recent studies. These studies highlight the importance of precise stereochemical control in drug design, emphasizing that small changes in molecular structure can significantly impact pharmacological outcomes.

Furthermore, the compound has shown potential in preclinical studies as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been investigated for its ability to modulate enzymes that play a role in inflammation and pain management. The carbamoyl group interacts with these enzymes in a way that reduces their activity, leading to therapeutic effects.

The synthesis of Tert-butyl (2S)-2-carbamoylpyrrolidine-1-carboxylate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, such as asymmetric synthesis and catalytic hydrogenation, have been employed to introduce the desired stereochemistry and functional groups. These techniques ensure that the final product meets the stringent requirements for pharmaceutical applications.

Recent advancements in analytical chemistry have also contributed to a better understanding of this compound's properties. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming its structure and purity. These analytical methods provide valuable insights into the molecular interactions that underpin its biological activity.

The potential applications of Tert-butyl (2S)-2-carbamoylpyrrolidine-1-carboxylate extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and specialty chemicals, where its unique properties could offer new solutions for crop protection and material science. This versatility underscores the importance of fundamental research in uncovering the diverse applications of chemical compounds.

In conclusion, Tert-butyl (2S)-2-carbamoylpyrrolidine-1-carboxylate represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its promising biological activities, make it a valuable compound for further research and development. As our understanding of molecular interactions continues to grow, compounds like this will play an increasingly important role in addressing complex diseases and developing innovative solutions across multiple industries.